Cas no 412270-93-0 (Silane, (1,1-dimethylethyl)dimethyl[(3-methylenecyclohexyl)oxy]-)

• Product Name: Silane, (1,1-dimethylethyl)dimethyl[(3-methylenecyclohexyl)oxy]-
• CAS No: 412270-93-0
• MF: C₁₃H₂₆OSi
• MW: 226.430445194244
• CID: 3977128
• PubChem ID: 85819591
• Update Time: 2025-05-19

Silane, (1,1-dimethylethyl)dimethyl[(3-methylenecyclohexyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Silane, (1,1-dimethylethyl)dimethyl[(3-methylenecyclohexyl)oxy]-
• 412270-93-0
• tert-butyldimethyl[(3-methylidenecyclohexyl)oxy]silane
• EN300-7471545
• tert-butyldimethyl((3-methylidenecyclohexyl)oxy)silane
• 1-(tert-Butyldimethylsilyloxy)-3-methylenecyclohexane
• tert-butyl-dimethyl-(3-methylidenecyclohexyl)oxysilane
• 877-875-8

• Inchi： 1S/C13H26OSi/c1-11-8-7-9-12(10-11)14-15(5,6)13(2,3)4/h12H,1,7-10H2,2-6H3
• InChI Key： ZLNSYZSJSVWATR-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OC1CC(=C)CCC1

Computed Properties

• Exact Mass: 226.175291983Da
• Monoisotopic Mass: 226.175291983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Additional information on Silane, (1,1-dimethylethyl)dimethyl[(3-methylenecyclohexyl)oxy]-

Introduction to Silane, (1,1-dimethylethyl)dimethyl[(3-methylenecyclohexyl)oxy]- and Its Applications in Modern Chemistry

Silane, (1,1-dimethylethyl)dimethyl[(3-methylenecyclohexyl)oxy]-, is a specialized compound with the CAS number 412270-93-0. This organosilicon compound has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and versatile applications. The compound's molecular structure, characterized by a highly substituted siloxane backbone, makes it an intriguing candidate for various industrial and scientific applications.

The Silane, (1,1-dimethylethyl)dimethyl[(3-methylenecyclohexyl)oxy]- molecule is composed of a silicon atom bonded to several organic groups, including two (1,1-dimethylethyl) groups, two dimethyl groups, and one (3-methylenecyclohexyl)oxy group. This specific arrangement imparts unique reactivity and stability to the compound, making it suitable for use in a wide range of chemical processes. The presence of the (1,1-dimethylethyl) groups enhances its resistance to thermal degradation, while the (3-methylenecyclohexyl)oxy group provides a flexible and reactive site for further functionalization.

In recent years, the applications of Silane, (1,1-dimethylethyl)dimethyl[(3-methylenecyclohexyl)oxy]- have expanded significantly across multiple sectors. One of the most notable areas is in the development of advanced materials. The compound's ability to form stable silicon-oxygen bonds makes it an excellent candidate for creating cross-linked polymers and coatings. These materials exhibit enhanced durability and chemical resistance, making them ideal for use in harsh environments.

Moreover, Silane derivatives have found utility in the pharmaceutical industry. The unique reactivity of the (3-methylenecyclohexyl)oxy group allows for the introduction of various functional moieties that can be tailored for specific biological activities. Researchers have been exploring its potential as a precursor for drug delivery systems and as an intermediate in the synthesis of novel therapeutic agents. The compound's stability under various conditions ensures that it can be incorporated into formulations that require long-term storage without degradation.

Recent studies have also highlighted the role of Silane-based compounds in nanotechnology. The ability to modify the surface properties of nanoparticles using Silane derivatives has opened up new possibilities in drug delivery and diagnostic imaging. For instance, researchers have demonstrated that Silane-modified gold nanoparticles can be used to enhance the efficacy of chemotherapy drugs by improving their targeting accuracy. This approach leverages the compound's ability to form stable bonds with both organic and inorganic surfaces.

The industrial applications of Silane, (1,1-dimethylethyl)dimethyl[(3-methylenecyclohexyl)oxy]- are equally impressive. In the realm of electronics, Silane-based materials are used as insulators and adhesives due to their excellent dielectric properties and thermal stability. Additionally, they play a crucial role in the production of silicon wafers used in semiconductor manufacturing. The compound's ability to form defect-free surfaces makes it indispensable in this high-tech sector.

In conclusion, Silane, (1,1-dimethylethyl)dimethyl[(3-methylenecyclohexyl)oxy]- represents a remarkable advancement in organosilicon chemistry. Its unique structural features and versatile reactivity make it a valuable tool for researchers and industry professionals alike. As scientific understanding continues to evolve, it is likely that new applications for this compound will emerge, further solidifying its importance in modern chemistry.